Cas no 757219-38-8 (Hexanoic acid, 3-hydroxy-3-methyl-, (3S)-)

• Product Name: Hexanoic acid, 3-hydroxy-3-methyl-, (3S)-
• CAS No: 757219-38-8
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 539065
• PubChem ID: 51533270
• Update Time: 2025-04-19

Hexanoic acid, 3-hydroxy-3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-hydroxy-3-methyl-, (3S)-
• (3S)-3-hydroxy-3-methylhexanoic acid
• DTXSID60680165
• 757219-38-8
• SCHEMBL2153315
• (S)-3-Hydroxy-3-methylhexanoic acid

• Inchi： 1S/C7H14O3/c1-3-4-7(2,10)5-6(8)9/h10H,3-5H2,1-2H3,(H,8,9)/t7-/m0/s1
• InChI Key： RGRNSTGIHROKJB-ZETCQYMHSA-N
• SMILES： O[C@](C)(CC(=O)O)CCC

Computed Properties

• Exact Mass: 146.09432
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53